Cas no 2034292-01-6 (2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone)

• Product Name: 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone
• CAS No: 2034292-01-6
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 5333037
• Update Time: 2025-05-25

2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone
• 2-(2-chlorophenyl)-1-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]ethanone
• 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone

• Inchi： 1S/C17H23ClN2O2/c1-22-15-6-8-19(9-7-15)14-11-20(12-14)17(21)10-13-4-2-3-5-16(13)18/h2-5,14-15H,6-12H2,1H3
• InChI Key： GDFBKRAXWAQPBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CC(C1)N1CCC(CC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8

Additional information on 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone

Compound 2034292-01-6: 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone

The compound with CAS number 2034292-01-6, named 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of ketones and features a complex structure incorporating a chlorophenyl group, a piperidine moiety, and an azetidine ring. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The chlorophenyl group in the molecule contributes to its aromaticity and plays a crucial role in modulating the compound's pharmacokinetic properties. The presence of the piperidine ring, substituted with a methoxy group, adds flexibility and enhances the molecule's ability to interact with biological targets. The azetidine ring, a four-membered cyclic amine, further stabilizes the structure and potentially improves bioavailability. These structural features collectively make this compound a versatile scaffold for exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound with greater accuracy. Studies suggest that 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone exhibits potent inhibitory activity against several enzyme targets, making it a strong candidate for anti-inflammatory and anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently has been highlighted in recent pharmacokinetic studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent functionalization with the chlorophenyl and piperidine groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical testing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm its molecular structure and provide insights into its conformational flexibility. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use in research settings.

In terms of applications, 2-(2-Chlorophenyl)-1-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)ethanone has shown promise in targeting key pathways involved in chronic inflammatory diseases and neurodegenerative disorders. Preclinical studies indicate that it possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokines while exhibiting minimal adverse effects on normal cellular functions. Furthermore, its potential as an anticancer agent is being explored due to its ability to induce apoptosis in cancer cells without significantly affecting healthy cells.

The development of this compound aligns with current trends in drug discovery that emphasize the importance of structural diversity and target specificity. By leveraging cutting-edge research tools and methodologies, scientists are continuously refining their understanding of this molecule's therapeutic potential. Its unique combination of structural features and biological activities positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.